Cas no 2769-09-7 (4-(cyclopenta-2,4-dien-1-ylidenemethyl)-n-methylaniline)

• Product name: 4-(cyclopenta-2,4-dien-1-ylidenemethyl)-n-methylaniline
• CAS No: 2769-09-7
• MF: C₁₃H₁₃N
• MW: 183.249023199081
• CID: 1432343
• PubChem ID: 257849

4-(cyclopenta-2,4-dien-1-ylidenemethyl)-n-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopenta-2,4-dien-1-ylidenemethyl)-n-methylaniline
• NSC86438
• AT-051/43421307
• AC1Q1IN8
• CTK4G0094
• 1-&lt
• 4-Methylamino-benzyliden&gt
• -cyclopentadien
• 4-(2,4-Cyclopentadien-1-ylidenemethyl)-N-methylaniline
• 1-(4-Methylamino-benzyliden)-cyclopentadien
• AC1L5XNY
• AR-1F5720
• NSC86438; AT-051/43421307; AC1Q1IN8; CTK4G0094; 1-< 4-Methylamino-benzyliden> -cyclopentadien; 4-(2,4-Cyclopentadien-1-ylidenemethyl)-N-methylaniline; 1-(4-Methylamino-benzyliden)-cyclopentadien; AC1L5XNY; AR-1F5720;
• NCGC00184078-04
• NCGC00184078-05
• NCGC00184078-01
• NSC-86438
• NCGC00184078-03
• CHEMBL1899343
• NCGC00184078-02
• N-(4-(2,4-Cyclopentadien-1-ylidenemethyl)phenyl)-N-methylamine
• 4-(cyclopenta-2,4-dien-1-ylidenemethyl)-N-methyl-aniline
• N-[4-(2,4-cyclopentadien-1-ylidenemethyl)phenyl]-N-methylamine
• 2769-09-7
• NSC 86438
• DTXSID30182045

• Inchi： InChI=1S/C13H13N/c1-14-13-8-6-12(7-9-13)10-11-4-2-3-5-11/h2-10,14H,1H3
• InChI Key： DUTYFFLEPMIKDH-UHFFFAOYSA-N
• SMILES： CNC1=CC=C(C=C1)C=C2C=CC=C2

Computed Properties

• Exact Mass: 183.10489
• Monoisotopic Mass: 183.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03
• LogP: 3.31070